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Methyl Arachidate Handling & Storage Guide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methyl arachidate

CAS No.: 1120-28-1

Cat. No.: S586949

For your technical support materials, here is a summary of the fundamental storage and property data for
Methyl Arachidate.

Property Value |/ Condition Source / Citation
Recommended Long-Term Storage -20°C [1][2]

Alternative Storage 0-8°C [3]

Physical Form White, crystalline powder [1][2]

Melting Point 45-48 °C (lit.) [1] [2] [3]

Boiling Point 215-216 °C at 10 mmHg (lit.) [1][2] [3]

Flash Point 113 °C (closed cup) [1]

Frequently Asked Questions & Troubleshooting

Here are answers to common questions and issues researchers might encounter:

Q1: Why is storage at -20°C recommended? Storing Methyl Arachidate at -20°C is a standard practice to

ensure its long-term stability. Lower temperatures significantly slow down the rate of any potential thermal
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degradation or oxidation, maintaining the compound's purity and integrity for critical research applications
over extended periods. The alternative suggestion of 0-8°C [3] may be suitable for shorter-term storage, but

for a guaranteed shelf life, -20°C is the more conservative and reliable choice.

Q2: What should I do if the compound has melted or appears as a liquid? Methyl Arachidate has a
relatively low melting point (45-48°C). If it has melted, it is likely due to exposure to temperatures at or

above this range during transit or handling.

¢ Action: Allow the container to come to room temperature slowly. The compound should re-solidify
into its characteristic white, crystalline form [2]. Before use, inspect the material. If it has resolidified
uniformly, it is generally acceptable for use. However, for highly sensitive quantitative work (e.g., as
an analytical standard), it is advisable to perform an analysis (like GC) to confirm purity or consult a
fresh Certificate of Analysis (CoA).

Q3: What personal protective equipment (PPE) is required when handling this compound? The safety

data indicates that Methyl Arachidate can cause skin and eye irritation and may be harmful if swallowed

[2].

e Minimum PPE: Wear gloves, safety glasses, and consider a lab coat. The search results
specifically recommend using eyeshields, gloves, and a type N95 (US) respirator [1]. Always avoid
creating or inhaling dust.

Q4: How should I handle the container to avoid condensation? When removing the container from the
-20°C freezer, moisture from the air can condense on the cold container and potentially contaminate the

product.

¢ Action: Allow the sealed container to warm to room temperature before opening it. This prevents
water droplets from forming on the inside of the container or on the product itself. Once the container
is at ambient temperature, it can be opened safely for weighing.

Experimental Workflow for Handling Methyl Arachidate

The following diagram outlines the key steps for properly handling Methyl Arachidate in the lab, from

storage to disposal.
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Key Pre-Experimental Checks

Before starting your experiment, make sure to:

e Consult the SDS: Always review the latest Safety Data Sheet for comprehensive hazard and first-aid
information [3].

e Check the CoA: If your experiment requires high precision, refer to the Certificate of Analysis for the
specific lot's purity and data [3].

¢ Plan Weights: Calculate the required masses beforehand to minimize the time the container is open
and exposed to air.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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